Cas no 566-61-0 (Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-)

• Product name: Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-
• CAS No: 566-61-0
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 373613
• PubChem ID: 1775252

Pregn-16-en-20-one,3-hydroxy-, (3b,5a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-
• Allopregnenolone
• (3β,5α)-3-Hydroxypregn-16-en-20-one
• 16-Allopregnen-3beta-ol-20-one
• 3beta-Hydroxy-5alpha-pregn-16-en-20-one
• pregn-16-en-20-one, 3-hydroxy-, (3beta,5alpha)-
• AB01319781-02
• 16-Pregnolone
• 16(5.alpha)-PREGNEN-3.beta-OL-20-ONE
• 1-[(3aS,3bR,5aS,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,5aH,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]ethan-1-one
• SCHEMBL976388
• UNII-3KVC0NOT64
• 5.ALPHA.-PREGN-16-EN-20-ONE, 3.BETA.-HYDROXY-
• 3.BETA.-HYDROXY-5.ALPHA.-PREGNAN-16-EN-20-ONE
• 16-Pregnenolone
• 3-HYDROXYPREGN-16-EN-20-ONE, (3BETA,5ALPHA)-
• 3KVC0NOT64
• Q27257448
• AKOS005622660
• (3beta,5alpha)-3-hydroxypregn-16-en-20-one
• 1-[(3S,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• VS-09915
• 566-61-0
• PREGN-16-EN-20-ONE, 3-HYDROXY-, (3.BETA.,5.ALPHA.)-
• 3beta-hydroxy-5alpha-pregn-16(17)-ene-20-one
• DTXSID101292572
• .DELTA.16-5.ALPHA.-PREGNEN-3.BETA.-OL-20-ONE
• NCGC00325002-01
• 3.BETA.-HYDROXY-5.ALPHA.-PREGN-16-EN-20-ONE
• 16-Allopregnene-3-ol-20-one
• 3-Hydroxypregn-16-en-20-one
• 3-Hydroxypregn-16-en-20-one #
• SFXPZLCQRZASKK-UHFFFAOYSA-N
• 3-Hydroxy-(3beta,5alpha)-Pregn-16-en-20-one
• (+)-3beta-Hydroxy-5alpha-pregn-16-en-20-one
• (3ss,5a)-3-Hydroxypregn-16-en-20-one; 3ss-Hydroxy-5a-pregn-16-en-20-one; ?16-5a-Pregnen-3ss-ol-20-one
• STK801864
• (3I(2),5I+/-)-3-Hydroxypregn-16-en-20-one
• 1-[(3AS,3BR,5AS,7S,9AS,9BS,11AS)-7-HYDROXY-9A,11A-DIMETHYL-3H,3AH,3BH,4H,5H,5AH,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]ETHANONE
• BBL030599

• Inchi： InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,14-16,18-19,23H,4-5,7-12H2,1-3H3/t14-,15-,16-,18-,19-,20-,21+/m0/s1
• InChI Key： SFXPZLCQRZASKK-CKBUFISISA-N
• SMILES： CC(=O)C1=CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C

Computed Properties

• Exact Mass: 316.24036
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids